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Compound of Interest

Compound Name: (5-Methyl-2-nitrophenyl)methanol

Cat. No.: B1581344 Get Quote

An In-Depth Technical Guide to (5-Methyl-2-nitrophenyl)methanol for Researchers and Drug

Development Professionals

Introduction: A Versatile Nitroaromatic Building
Block
(5-Methyl-2-nitrophenyl)methanol, also known as 5-Methyl-2-nitrobenzyl alcohol, is a key

organic intermediate characterized by a benzene ring substituted with a methyl, a nitro, and a

hydroxymethyl group. Its unique structural arrangement, with the nitro group positioned ortho to

the alcohol and para to the methyl group, makes it a valuable and versatile building block in

synthetic organic chemistry. The presence of these distinct functional groups allows for a wide

range of chemical transformations, positioning it as a critical precursor in the synthesis of

pharmaceuticals, agrochemicals, and fine chemicals.

This guide provides an in-depth overview of (5-Methyl-2-nitrophenyl)methanol, covering its

commercial availability, synthesis, applications, and essential quality control protocols. It is

designed to serve as a comprehensive resource for researchers, scientists, and professionals

involved in drug discovery and chemical process development.
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Property Value

CAS Number 66424-92-8[1][2][3][4]

Molecular Formula C8H9NO3[1][2][3]

Molecular Weight 167.16 g/mol [1]

Appearance Yellow-orange powder or solid[1][2]

Melting Point 66-67 °C[1]

Boiling Point 314.9 °C at 760 mmHg[1]

Density 1.272 g/cm³[1]

SMILES CC1=CC(=C(C=C1)--INVALID-LINK--[O-])CO[1]

InChI Key IKEYTRGLCHZQHO-UHFFFAOYSA-N[1][2]

Commercial Availability and Suppliers
(5-Methyl-2-nitrophenyl)methanol is readily available from various chemical suppliers,

typically at research-grade purities of 95-98%. The compound is offered in quantities ranging

from milligrams to kilograms, catering to both laboratory-scale research and larger-scale

process development needs.
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Supplier Product Name Purity CAS Number

BOC Sciences
5-Methyl-2-nitrobenzyl

alcohol
95% 66424-92-8[1]

CymitQuimica
(5-methyl-2-

nitrophenyl)methanol
98% 66424-92-8[2]

BLD Pharm
(5-Methyl-2-

nitrophenyl)methanol
Not specified 66424-92-8[3]

Sigma-Aldrich
5-Methyl-2-nitrobenzyl

alcohol
98% 66424-92-8

Chemdiv
(5-methyl-2-

nitrophenyl)methanol
Not specified 66424-92-8[5]

Researchers are advised to request a Certificate of Analysis (CoA) from the supplier to verify

the purity and identity of the compound before use.

Synthetic Pathways and Mechanistic Insights
The synthesis of (5-Methyl-2-nitrophenyl)methanol typically originates from commercially

available toluenic precursors. The strategic introduction of the nitro and hydroxymethyl groups

is key to the synthetic process. A common and logical approach involves the nitration of a

suitable toluene derivative followed by functional group manipulation.

A plausible synthetic route starts with 4-methylbenzoic acid. The process involves:

Nitration: The aromatic ring is nitrated using a standard nitrating mixture (e.g., nitric acid in

sulfuric acid). The carboxylic acid group is a meta-director, while the methyl group is an

ortho-, para-director. The directing effects and steric hindrance favor the introduction of the

nitro group at the 2-position, ortho to the methyl group, yielding 4-methyl-3-nitrobenzoic acid.

Reduction: The resulting carboxylic acid is then selectively reduced to the primary alcohol.

This transformation is commonly achieved using reducing agents such as borane-

tetrahydrofuran complex (BH₃-THF), as demonstrated in the synthesis of structurally related
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compounds[6]. This method is preferred over harsher reagents like lithium aluminum hydride

(LAH) for better functional group tolerance and safety on a larger scale.

Synthesis of (5-Methyl-2-nitrophenyl)methanol

4-Methylbenzoic Acid

Nitration
(HNO₃, H₂SO₄)

Step 1

4-Methyl-2-nitrobenzoic Acid

Selective Reduction
(e.g., BH₃-THF)

Step 2

(5-Methyl-2-nitrophenyl)methanol

Click to download full resolution via product page

Caption: A plausible synthetic workflow for (5-Methyl-2-nitrophenyl)methanol.

Potential impurities in the final product can include unreacted starting materials, over-oxidized

products like the corresponding aldehyde or carboxylic acid, or regioisomers formed during the

nitration step. Therefore, robust purification methods such as column chromatography or

recrystallization are essential.
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Applications in Research and Drug Development
The strategic placement of reactive functional groups makes (5-Methyl-2-
nitrophenyl)methanol a highly versatile intermediate. The nitro group can be reduced to an

amine, the alcohol can be oxidized to an aldehyde or carboxylic acid, and the aromatic ring can

undergo further substitutions.

Precursor to Amino Compounds: The most common transformation is the reduction of the

nitro group to an amine, yielding (5-amino-2-methylphenyl)methanol. This amino alcohol is a

valuable precursor for synthesizing heterocyclic systems, which form the core of many

pharmacologically active molecules, including kinase inhibitors and antipsychotic agents[7]

[8].

Synthesis of Aldehydes and Carboxylic Acids: The primary alcohol can be oxidized to 5-

methyl-2-nitrobenzaldehyde using mild oxidizing agents like pyridinium chlorochromate

(PCC)[7]. This aldehyde is a key building block for various condensation and coupling

reactions. Further oxidation yields 5-methyl-2-nitrobenzoic acid.

Use in Dye and Pigment Synthesis: As a nitroaromatic compound, it can serve as a

precursor in the synthesis of azo dyes[7].

Key Transformations

Resulting Intermediates & Applications

(5-Methyl-2-nitrophenyl)methanol

Reduction of Nitro Group
(e.g., H₂, Pd/C)

Oxidation of Alcohol
(e.g., PCC) Esterification/Etherification

(5-Amino-2-methylphenyl)methanol
(Precursor for APIs)

5-Methyl-2-nitrobenzaldehyde
(Heterocycle Synthesis)

Benzyl Esters/Ethers
(Protecting Groups, Linkers)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1581344?utm_src=pdf-body
https://www.benchchem.com/product/b1581344?utm_src=pdf-body
https://www.vulcanchem.com/product/vc3840518
https://www.benchchem.com/pdf/Application_of_3_Amino_5_fluoro_2_nitrophenyl_methanol_in_Medicinal_Chemistry_Application_Notes_and_Protocols.pdf
https://www.vulcanchem.com/product/vc3840518
https://www.vulcanchem.com/product/vc3840518
https://www.benchchem.com/product/b1581344?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Chemical versatility of (5-Methyl-2-nitrophenyl)methanol.

Quality Control: An Experimental Protocol
Ensuring the purity and identity of (5-Methyl-2-nitrophenyl)methanol is critical for its

successful application in synthesis. High-Performance Liquid Chromatography with UV

detection (HPLC-UV) is a robust and widely used method for this purpose.

Protocol: Purity Determination by HPLC-UV
This protocol is adapted from standard methods for analyzing related nitroaromatic

compounds[9].

1. Instrumentation and Materials:

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Solvent: Methanol (Pharma-grade)[10]

(5-Methyl-2-nitrophenyl)methanol reference standard and sample for analysis

2. Standard and Sample Preparation:

Stock Solution (1 mg/mL): Accurately weigh 10 mg of the (5-Methyl-2-
nitrophenyl)methanol reference standard and dissolve it in 10 mL of methanol.

Working Standard (50 µg/mL): Dilute the stock solution 1:20 with the mobile phase mixture

(e.g., 50:50 A:B).

Sample Solution (50 µg/mL): Prepare the sample to be analyzed at the same concentration

as the working standard using the same procedure.

3. Chromatographic Conditions:
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Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

UV Detection Wavelength: 230 nm (based on typical absorbance for similar compounds)[9]

Gradient Elution:

0-1 min: 30% B

1-10 min: 30% to 90% B

10-12 min: 90% B

12-13 min: 90% to 30% B

13-15 min: 30% B (re-equilibration)

4. Data Analysis:

Inject the working standard to determine the retention time of the main peak.

Inject the sample solution.

Calculate the purity of the sample by determining the area percentage of the main peak

relative to the total area of all peaks detected.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Other essential analytical techniques for full characterization include Nuclear Magnetic

Resonance (NMR) for structural elucidation and Gas Chromatography-Mass Spectrometry

(GC-MS) for identifying volatile impurities[9].

Safety, Handling, and Storage
As with any chemical reagent, proper handling of (5-Methyl-2-nitrophenyl)methanol is
essential.
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Hazard Classification: While specific data for this compound is limited, related nitroaromatic

compounds can be harmful if swallowed or inhaled and may cause skin and eye

irritation[11].

Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat[11]. Avoid breathing

dust[11].

Storage: Store in a tightly sealed container in a cool, dry, and dark place to prevent

degradation[3]. It is classified as a combustible solid.

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and up-to-

date safety information[4][11].

Conclusion
(5-Methyl-2-nitrophenyl)methanol is a commercially accessible and highly valuable chemical

intermediate. Its utility in the synthesis of complex organic molecules, particularly for

pharmaceutical applications, is driven by the versatile reactivity of its nitro and hydroxymethyl

functional groups. A thorough understanding of its synthesis, potential impurities, and

appropriate analytical methods is crucial for researchers aiming to leverage this compound in

their work. By adhering to rigorous quality control and safety protocols, scientists can effectively

utilize (5-Methyl-2-nitrophenyl)methanol as a reliable building block in the development of

novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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